Cas no 127852-28-2 ((1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol)

(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol is a chiral secondary alcohol featuring a 3,5-bis(trifluoromethyl)phenyl substituent. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective building blocks. The electron-withdrawing trifluoromethyl groups enhance reactivity in nucleophilic substitutions and cross-coupling reactions. This compound exhibits high chemical stability and is often employed in catalytic hydrogenations or as a precursor for chiral ligands. Its well-defined stereochemistry ensures consistent performance in stereocontrolled transformations, while the trifluoromethyl groups contribute to lipophilicity, influencing bioavailability in drug development. Suitable for use under inert conditions, it is typically handled as a neat liquid or in anhydrous organic solvents.
(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol structure
127852-28-2 structure
Product Name:(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol
CAS No:127852-28-2
MF:C10H8F6O
MW:258.16034412384
MDL:MFCD03093010
CID:63901
PubChem ID:2779031
Update Time:2025-06-06

(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-ol
    • (R)-BIS-3,5-TRIFLUOROMETHYL-1-PHENYLETHANOL
    • R-MBT-PEL
    • (R)-1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL
    • (R)-1-[BIS-3,5-(TRIFLUOROMETHYL)PHENYL]ETHANOL
    • (1R)-1-[3,6-BIS(TRIFLUOROMETHYL)PHENYL]ETHANOL
    • Benzenemethanol, a-methyl-3,5-bis(trifluoromethyl)-, (aR)-
    • R-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
    • (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanol
    • (R)-1-(3,5-Bis-trifluoromethylphenyl)ethanol
    • (R)-1-[3,5-BIS(TRIFLUORO-METHYL)-PHENYL]ETHANOL
    • (1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanol
    • (R)-1-(3,5-Bis-trifluoromethyl-phenyl)-ethanol
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl Alcohol
    • (R)-3,5-Bis(trifluoromethyl)-α-methylbenzyl Alcohol
    • Benzenemethanol,a-methyl-3,5-bis(trifluoromethyl)-,(R)-
    • Rolapitant Intermediate 3
    • (1R)-(+)-1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-ol
    • C10H8F6O
    • (R)-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHANOL
    • zlchem 1281
    • (R)-1-(3,5-Bis-trifluoromethyl-phenyl)ethanol
    • KSC515
    • (R)-1-[3,5-BIS(TRIFLUORO-METHYL)-PHENYL]ETHANOL 98%
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol,99%e.e.
    • (1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol
    • AC-6709
    • AKOS010366354
    • SCHEMBL265045
    • 26EP435WQ9
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol, >=98.0% (GC)
    • MFCD03093010
    • BCP27255
    • EN300-1268241
    • Benzenemethanol, alpha-methyl-3,5-bis(trifluoromethyl)-, (alphaR)-
    • DTXSID80381243
    • alpha-Methyl-3,5-bis(trifluoromethyl)benzenemethanol, (alphaR)-
    • (+)-(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
    • (r)-1-[3,5-bis(trifluoromethyl)-phenyl]ethanol
    • AS-813/43495601
    • B4131
    • (R)-3,5-Bis(trifluoromethyl)-alpha-methylbenzyl Alcohol
    • AMY369
    • (1R)-3,5-bis(trifluoromethyl)phenylethanol
    • benzenemethanol, alpha-methyl-3,5-bis(trifluoromethyl)
    • 1-[3,5-Bis(trifluoromethyl)phenyl]ethanol, (R)-
    • CS-D0702
    • AKOS005063416
    • 127852-28-2
    • (r)-[3,5-bis(trifluoromethyl)phenyl] ethanol
    • J-502134
    • (alphaR)-alpha-Methyl-3,5-bis(trifluoromethyl)benzenemethanol
    • AS-19515
    • (alphaR)-alpha-methyl-3,5-bis(trifluoromethyl)-Benzenemethanol; (+)-(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol; (1R)-1-[3,5-Bis(Trifluoromethyl)phenyl]ethanol
    • MDL： MFCD03093010
    • Inchi： 1S/C10H8F6O/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5,17H,1H3/t5-/m1/s1
    • InChI Key： MMSCIQKQJVBPIR-RXMQYKEDSA-N
    • SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)O)(F)F

Computed Properties

  • Exact Mass: 258.04800
  • Monoisotopic Mass: 258.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 53-58 °C
  • Boiling Point: 175.8±35.0 °C at 760 mmHg
  • Flash Point: 60.1±25.9 °C
  • Refractive Index: 1.418
  • PSA: 20.23000
  • LogP: 3.77750
  • λmax: 272(MeOH)(lit.)
  • Specific Rotation: +27±1°, (c=1 in acetonitrile)
  • Optical Activity: [α]/D +27±1°, c = 1 in acetonitrile
  • Vapor Pressure: 0.7±0.4 mmHg at 25°C

(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol Security Information

(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol Pricemore >>

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(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol Suppliers

Amadis Chemical Company Limited
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(CAS:127852-28-2)(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol
Order Number:A2674
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:21
Price ($):229.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:127852-28-2)(R)-1-[3,5-二(三氟甲基)苯基]乙醇
Order Number:LE2754733;LE7330;LE2658
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:127852-28-2)(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanol
Order Number:sfd10967
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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Amadis Chemical Company Limited
(CAS:127852-28-2)(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethan-1-ol
A2674
Purity:99%
Quantity:500g
Price ($):229.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:127852-28-2)(R)-1-[3,5-二(三氟甲基)苯基]乙醇
LE2754733;LE7330;LE2658
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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